Methyl 3-[(3-nitropyridin-2-yl)amino]propanoate

• IUPAC Name: methyl 3-[(3-nitropyridin-2-yl)amino]propanoate
• InChI: InChI=1S/C9H11N3O4/c1-16-8(13)4-6-11-9-7(12(14)15)3-2-5-10-9/h2-3,5H,4,6H2,1H3,(H,10,11)
• InChI Key: IEMSOECFYUXXLD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCNC1=C(C=CC=N1)[N+](=O)[O-]
• Molecular Formula: C9H11N3O4
• Molecular Weight: 225.20 g/mol

Description

“Methyl 3-[(3-nitropyridin-2-yl)amino]propanoate” is a chemical compound with the empirical formula C9H11N3O4. It has a molecular weight of 225.20.

Molecular Structure Analysis

The InChI code for “Methyl 3-[(3-nitropyridin-2-yl)amino]propanoate” is 1S/C9H11N3O4/c1-16-8(13)4-6-11-9-7(12(14)15)3-2-5-10-9/h2-3,5H,4,6H2,1H3,(H,10,11). This code provides a detailed description of the molecule’s structure.

Physical And Chemical Properties Analysis

“Methyl 3-[(3-nitropyridin-2-yl)amino]propanoate” is a solid at room temperature.

Scientific Research Applications

Synthesis of Novel Compounds

Oxidative Amination : The oxidative amination of 3-nitropyridines, including the synthesis of derivatives similar to Methyl 3-[(3-nitropyridin-2-yl)amino]propanoate, demonstrates the chemical's potential in creating novel compounds with high regioselectivity. Such processes are crucial for developing new materials and pharmaceuticals (Bakke & Svensen, 2001).

Material Science Applications

Light Stabilizers : The synthesis of derivatives like Dodecyl 3-(2,2,6,6-tetramethylpiperidin-4-yl-amino) propanoate showcases applications in materials science, particularly as polymeric hindered amines light stabilizers. These compounds are important for improving the durability and lifespan of materials exposed to UV radiation (Deng Yi, 2008).

Chemical Synthesis Enhancement

Microwave-assisted Synthesis : The compound facilitates microwave-assisted synthesis techniques, enabling the efficient and rapid production of nitrogen-containing scaffolds. Such advancements in synthetic methodologies are critical for accelerating drug discovery and materials research (Henry et al., 2009).

Molecular and Crystal Structures

Structural Studies : Research into the molecular and crystal structures of nitropyridine derivatives, including those related to Methyl 3-[(3-nitropyridin-2-yl)amino]propanoate, provides insight into their physical properties and potential applications in designing new materials with desired characteristics (Bryndal et al., 2012).

Innovative Drug Development

Antimalarial Activity : Studies on compounds structurally similar to Methyl 3-[(3-nitropyridin-2-yl)amino]propanoate have shown potential in developing treatments for diseases such as malaria, illustrating the broader implications of this chemical in medicinal chemistry (Werbel et al., 1986).

Safety and Hazards

The compound is classified as an eye irritant (Eye Dam. 1) according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The safety precautions include avoiding eye contact and, in case of contact, rinsing cautiously with water.